Cas no 1330750-30-5 (Ethyl 6-(2,5-difluorophenyl)picolinate)

• Product Name: Ethyl 6-(2,5-difluorophenyl)picolinate
• CAS No: 1330750-30-5
• MF: C₁₄H₁₁F₂NO₂
• MW: 263.23945069313
• CID: 1024778
• PubChem ID: 54759096
• Update Time: 2025-06-13

Ethyl 6-(2,5-difluorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(2,5-difluorophenyl)picolinate
• Ethyl 6-(2,5-difluorophenyl)picolite
• ethyl 6-(2,5-difluorophenyl)pyridine-2-carboxylate
• 1330750-30-5
• MFCD19981561
• Ethyl6-(2,5-difluorophenyl)picolinate
• 2-Pyridinecarboxylic acid, 6-(2,5-difluorophenyl)-, ethyl ester
• BS-20894
• DTXSID40716698
• AKOS015907878
• A888210

• MDL： MFCD19981561
• Inchi： 1S/C14H11F2NO2/c1-2-19-14(18)13-5-3-4-12(17-13)10-8-9(15)6-7-11(10)16/h3-8H,2H2,1H3
• InChI Key： AZYCMTJIXDNJBR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=CC=C(C(=O)OCC)N=1)F

Computed Properties

• Exact Mass: 263.07600
• Monoisotopic Mass: 263.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 3.20350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Ethyl 6-(2,5-difluorophenyl)picolinate

Comprehensive Overview of Ethyl 6-(2,5-difluorophenyl)picolinate (CAS No. 1330750-30-5)

Ethyl 6-(2,5-difluorophenyl)picolinate (CAS No. 1330750-30-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a picolinate core substituted with a 2,5-difluorophenyl group, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, combining aromatic fluorine substituents with a pyridine-based scaffold, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like Ethyl 6-(2,5-difluorophenyl)picolinate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluorophenyl moiety influences the compound's interactions with biological targets, a topic frequently searched in AI-driven drug design platforms. The compound's CAS number 1330750-30-5 is often queried in chemical databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

From a synthetic perspective, Ethyl 6-(2,5-difluorophenyl)picolinate serves as a versatile building block for constructing heterocyclic frameworks. Its ethyl ester group allows for further functionalization, making it a key candidate for developing small-molecule inhibitors and catalysts. Industry trends show growing interest in such intermediates for sustainable chemistry applications, aligning with global efforts to reduce synthetic waste.

The compound's physicochemical properties, including its lipophilicity and hydrogen-bonding capacity, are critical for optimizing drug-like characteristics. These features are frequently explored in computational chemistry studies, where users often search for "fluorine effects on drug potency" or "pyridine derivatives in structure-activity relationships." Such queries highlight the intersection of Ethyl 6-(2,5-difluorophenyl)picolinate with cutting-edge research themes.

Beyond pharmaceuticals, this compound finds niche applications in advanced material science, particularly in designing organic electronic materials. Its conjugated system and fluorine atoms contribute to tunable optical and electronic properties, a hot topic in green energy innovations. Searches related to "fluorinated picolinates for OLEDs" underscore its potential in next-generation technologies.

Quality control and analytical methods for CAS 1330750-30-5 are also frequently discussed. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity, a concern for laboratories prioritizing reproducible synthesis. This aligns with the broader scientific community's emphasis on data integrity and method validation.

In summary, Ethyl 6-(2,5-difluorophenyl)picolinate represents a multifaceted compound bridging drug development, material innovation, and synthetic methodology. Its CAS registry number 1330750-30-5 serves as a gateway to extensive research, addressing both academic curiosities and industrial needs in modern chemistry.